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Compound of Interest

Compound Name: 2,3-Dibromo-1-cyclohexene

Cat. No.: B097325 Get Quote

This guide provides essential safety information for researchers, scientists, and drug

development professionals working with 2,3-Dibromo-1-cyclohexene. The following frequently

asked questions (FAQs) and troubleshooting guide address potential safety issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3-Dibromo-1-cyclohexene?

Based on data from structurally similar compounds, 2,3-Dibromo-1-cyclohexene is expected

to cause skin and eye irritation.[1][2][3][4] It may also be harmful if swallowed or inhaled. As

with many organic compounds, it is important to handle it with care to avoid direct contact and

inhalation of vapors.

Q2: What personal protective equipment (PPE) is required when handling this compound?

To minimize exposure, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5][6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[7]
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Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] If engineering controls are not sufficient, a NIOSH/MSHA or European Standard EN

149 approved respirator should be used.[5][7]

Q3: How should I properly store 2,3-Dibromo-1-cyclohexene?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

[8] Keep it away from heat, sparks, and open flames. It is also crucial to store it separately from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6]

Q4: What should I do in case of accidental skin or eye contact?

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, get medical advice/attention.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap

and water. If skin irritation occurs, get medical advice/attention.[1][2]

Q5: What is the correct procedure for cleaning up a small spill?

For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the spill

with an inert absorbent material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

[1] Collect the material into a suitable, closed container for disposal.

Q6: How should I dispose of waste containing 2,3-Dibromo-1-cyclohexene?

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][8] Do not let the product enter drains.
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Issue Potential Cause Recommended Action

Mild skin irritation after

handling.

Inadequate hand protection or

minor splash.

Wash the affected area

thoroughly with soap and

water. Apply a soothing lotion.

Review and reinforce proper

glove-wearing procedures.

Eye irritation or redness.
Vapor exposure or minor

splash.

Immediately flush eyes with an

eyewash station for at least 15

minutes. Seek medical

attention if irritation persists.

Ensure safety goggles are

worn at all times.

Faint chemical odor detected

in the lab.

Inadequate ventilation or a

small, unnoticed spill.

Immediately check the

ventilation system (e.g., fume

hood sash height). Visually

inspect the work area for any

spills. If a spill is found, follow

the proper cleanup procedure.

Visible degradation or

discoloration of the compound.

Improper storage (exposure to

light, air, or incompatible

materials).

Do not use the degraded

compound. Dispose of it

according to proper waste

disposal procedures. Review

storage requirements and

ensure they are being met.

Summary of Key Safety Data (Based on Structurally
Similar Compounds)
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Parameter Information

Physical State Liquid (Expected)

Primary Hazards Skin Irritation, Serious Eye Irritation[1][2][3][4]

Incompatible Materials
Strong oxidizing agents, Strong acids, Strong

bases[6]

Storage Temperature Cool, dry place

Flash Point
Flammable nature should be assumed, similar

to Cyclohexene (-20 °C / -4 °F)[9]
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Experiment Planning &
Risk Assessment
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Caption: Workflow for Safely Handling 2,3-Dibromo-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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